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Part 1: Executive Technical Summary[1]

Latrunculone B is a macrocyclic alkaloid and a naturally occurring oxidation product of
Latrunculin B. Isolated primarily from marine sponges of the genera Latrunculia, Negombata,
and Cacospongia, it belongs to the latrunculin chemotype—a class of toxins renowned for their
ability to sequester monomeric G-actin, thereby inhibiting actin polymerization.[1]

While Latrunculin A and B are the industry standards for cytoskeletal disruption, Latrunculone
B represents a critical structural analog (the C-15 ketone variant) that offers unique insights
into the structure-activity relationship (SAR) of the pharmacophore. Understanding its
properties is essential for researchers developing next-generation antibody-drug conjugates
(ADCs) or studying actin dynamics in complex cellular matrices.[1]
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Property Specification

(4R)-4-[(1R,42,82,10S,13R)-5,10-dimethyl-3,15-
IUPAC Name dioxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-
dien-15-yl]-1,3-thiazolidin-2-one

Common Name Latrunculone B

Chemical Formula C20H27NOsS

Molecular Weight 393.50 g/mol

Parent Compound Latrunculin B (C20H27NOsS + 2H)

Primary Target G-Actin (ATP-binding cleft)

Solubility DMSO (>10 mM), Ethanol; Insoluble in water

Part 2: Chemical Structure & Stereochemistry[1][4]
Structural Architecture

Latrunculone B retains the core architecture of the latrunculin family but features a distinct
oxidation state.[1]

e Macrolide Ring: A 14-membered bicyclic lactone ring fused to a tetrahydropyran moiety.[1]

e Thiazolidinone Side Chain: A 2-thiazolidinone ring attached to the macrocycle, which is
crucial for hydrogen bonding within the actin nucleotide-binding cleft.[1]

e The "One" Modification: Unlike Latrunculin B, which possesses a secondary hydroxyl group
at C-15, Latrunculone B features a ketone at this position.[1] This oxidation results in the
loss of two hydrogen atoms and a reduction in molecular weight by approximately 2 Da.[1]

Spectroscopic Identification (NMR Signatures)

In a drug discovery workflow, distinguishing Latrunculone B from its alcohol precursor is
critical.[1] The following NMR shifts are diagnostic:
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Latrunculin B Latrunculone B .
Nucleus Structural Insight
(Alcohol) (Ketone)
Diagnostic carbonyl
13C NMR (C-15) ~71.0 ppm (d) ~210.0 ppm (s) signal replaces
carbinol.[1]
Loss of the methine
1H NMR (H-15) ~3.80 ppm (m) Absent proton alpha to the

hydroxyl.[1]

Ester carbonyl
13C NMR (C-17) ~169.0 ppm ~169.0 ppm remains relatively
unchanged.[1]

Expert Insight: When analyzing crude sponge extracts via LC-MS, look for the mass shift.

Latrunculin B presents as [M+Na]* at m/z 418, whereas Latrunculone B appears at 416.[1]

Part 3: Biological Mechanism of Action[1]
Actin Sequestration Pathway

Latrunculone B functions as a G-actin sequestering agent.[1][2] Unlike stabilizing agents (e.g.,
phalloidin) or filament severing agents (e.g., cytochalasins), latrunculins bind 1:1 to monomeric
actin (G-actin) near the nucleotide-binding cleft.[1][2]

Mechanism:

e Binding: The thiazolidinone moiety inserts into the cleft between subdomains | and Il of ATP-
actin.[1]

 Allosteric Lock: This binding prevents the nucleotide exchange required for polymerization.[1]
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» Depolymerization: By lowering the pool of available G-actin, the critical concentration (

) for polymerization is not met, leading to rapid disassembly of F-actin filaments (stress
fibers).[1]

Visualization of Pathway

The following diagram illustrates the inhibitory pathway of Latrunculone B compared to normal
actin cycling.[1]
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Caption: Latrunculone B sequesters G-actin monomers, preventing nucleation and causing
net depolymerization of the cytoskeleton.[1][2]

Part 4: Experimental Protocols
Isolation from Marine Sponges (Cacospongia
mycofijiensis)

Latrunculone B is often co-isolated with Latrunculin A and B. A high-throughput (HT)
purification strategy is recommended to separate these analogs.[1]

Protocol:

o Extraction: Macerate sponge tissue (wet weight) in MeOH:CH2zClz (1:1). Sonicate for 20
mins.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/product/b1263126/docs?utm_src=pdf-body#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/product/b1263126/docs?utm_src=pdf-body-img#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://www.benchchem.com/product/b1263126/docs?utm_src=pdf-body#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://en.wikipedia.org/wiki/Latrunculin
https://actinomycind.com/index.php?g=Wap&m=Article&a=detail&id=10920
https://www.benchchem.com/product/b1263126/docs?utm_src=pdf-body#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Partitioning: Decant solvent, evaporate to dryness.[1] Partition residue between Hexanes
and 90% MeOH(aq).[1] Discard Hexanes (lipids).[1]

o Flash Chromatography: Subject the MeOH fraction to C18 Vacuum Liquid Chromatography
(VLC). Elute with a gradient of H20:MeOH (100:0 to 0:100).[1]

e HPLC Purification (Critical Step):
o Column: Phenomenex Luna C18(2) (5 um, 250 x 10 mm).[1]
o Mobile Phase: Isocratic 55% Acetonitrile / 45% H20.[1]
o Flow Rate: 2.0 mL/min.[1]
o Detection: UV at 220 nm and ELSD.[1]

o Retention: Latrunculin B elutes first, followed closely by Latrunculone B (due to slightly
lower polarity of the ketone).[1]

In Vitro Actin Inhibition Assay

To quantify the potency of Latrunculone B relative to Latrunculin A/B.[1]
Reagents:

» Purified Rabbit Muscle Actin (>95%).[1]

o Pyrene-labeled Actin (10% doping).[1]

e General Actin Buffer (5 mM Tris-HCI pH 8.0, 0.2 mM CacCl2).[1]

Workflow:

o Preparation: Dilute Latrunculone B in DMSO to 100X final concentration.

e Incubation: Mix 2 uM G-actin (10% Pyrene-labeled) with Latrunculone B (0.1 - 10 uM) in G-
buffer. Incubate 10 min at 25°C.

e Induction: Add 10X Polymerization Buffer (500 mM KCI, 20 mM MgClz, 10 mM ATP).[1]
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e Measurement: Monitor fluorescence (Ex 365 nm / Em 407 nm) for 30 mins.

¢ Analysis: The decrease in fluorescence plateau compared to DMSO control indicates
inhibition.[1]

Part 5: Comparative Data Analysis

The following table summarizes the key differences between the primary latrunculin analogs.

Relative
C-15 .
Compound . MW (Da) Potency Stability
Substituent ]
(Actin)
) Hydroxyl (Diene )
Latrunculin A 421.5 ++++ (High) Moderate
system)
] Hydroxyl ) Low (Unstable in
Latrunculin B 395.5 +++ (Med-High)
(Monoene) serum)
Latrunculone B Ketone 393.5 ++ (Medium) Low

Note: While Latrunculone B is active, the ketone moiety can make the macrocycle more

susceptible to nucleophilic attack or metabolic degradation compared to the parent alcohol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.science.org%2Fdoi%2F10.1126%2Fscience.6681676
https://en.wikipedia.org/wiki/Latrunculin
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F6436219
https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/product/b1263126?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Latrunculin
https://actinomycind.com/index.php?g=Wap&m=Article&a=detail&id=10920
https://www.researchgate.net/publication/51841743_Natural_Product_Libraries_to_Accelerate_the_High-Throughput_Discovery_of_Therapeutic_Leads
https://www.researchgate.net/publication/51841743_Natural_Product_Libraries_to_Accelerate_the_High-Throughput_Discovery_of_Therapeutic_Leads
https://www.benchchem.com/product/b1263126/docs#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://www.benchchem.com/product/b1263126/docs#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://www.benchchem.com/product/b1263126/docs#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://www.benchchem.com/product/b1263126/docs#technical-guide-chemical-structure-and-properties-of-latrunculone-b
https://www.benchchem.com/product/b1263126?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

